Cas no 177747-94-3 (2-[3-(3-Bromo-phenyl)-3-oxo-propyl]-benzoic acid)

• Product Name: 2-[3-(3-Bromo-phenyl)-3-oxo-propyl]-benzoic acid
• CAS No: 177747-94-3
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• CID: 2129209
• Update Time: 2023-08-04

2-[3-(3-Bromo-phenyl)-3-oxo-propyl]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-bromo-phenyl)-3-oxo-propyl]-benzoic acid
• 2-[3-(3-Bromo-phenyl)-3-oxo-propyl]-benzoic acid

• Inchi： 1S/C16H13BrO3/c17-13-6-3-5-12(10-13)15(18)9-8-11-4-1-2-7-14(11)16(19)20/h1-7,10H,8-9H2,(H,19,20)
• InChI Key： GVFJSPSZPLPBJY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Topological Polar Surface Area: 54.4